![molecular formula C13H8ClFN2OS2 B4705428 3-chloro-4-fluoro-N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide](/img/structure/B4705428.png)
3-chloro-4-fluoro-N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide
Overview
Description
3-chloro-4-fluoro-N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide, also known as GSK2981278, is a novel small-molecule inhibitor that has been developed by GlaxoSmithKline for the treatment of cancer. This compound has shown promising results in preclinical studies, and it is currently undergoing clinical trials to evaluate its safety and efficacy in cancer patients.
Mechanism of Action
The exact mechanism of action of 3-chloro-4-fluoro-N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide is not fully understood, but it is believed to target a specific protein called bromodomain-containing protein 4 (BRD4). BRD4 is a transcriptional regulator that plays a key role in cancer cell growth and survival. By inhibiting BRD4, this compound is able to disrupt the cancer cell's ability to grow and divide, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in cancer cells. It has been shown to inhibit the expression of key genes that are involved in cancer cell survival and growth, such as MYC and BCL2. In addition, it has been shown to induce the expression of genes that are involved in cell cycle arrest and apoptosis, such as p21 and p53.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-chloro-4-fluoro-N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide for lab experiments is its specificity for BRD4. This makes it a useful tool for studying the role of BRD4 in cancer cell growth and survival. However, one limitation of this compound is its relatively low potency compared to other BRD4 inhibitors. This may limit its usefulness in certain experiments where high potency is required.
Future Directions
There are several potential future directions for research on 3-chloro-4-fluoro-N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide. One area of interest is the development of more potent analogs of this compound that could be used as more effective cancer treatments. Another area of interest is the study of this compound in combination with other cancer drugs, to determine if it can enhance the effectiveness of existing treatments. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of cancer.
Scientific Research Applications
3-chloro-4-fluoro-N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide has been extensively studied in preclinical models of cancer, including cell lines and animal models. It has been shown to inhibit the growth and proliferation of a variety of cancer cells, including breast, lung, and colon cancer cells. In addition, it has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect for a cancer drug.
properties
IUPAC Name |
3-chloro-4-fluoro-N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClFN2OS2/c1-6-5-16-13(19-6)17-12(18)11-10(14)9-7(15)3-2-4-8(9)20-11/h2-5H,1H3,(H,16,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUSVYONSHYTYFN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(S1)NC(=O)C2=C(C3=C(C=CC=C3S2)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClFN2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.